N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C16H19N3O2/c1-11-6-8-12(9-7-11)21-10-15(20)17-16-13-4-3-5-14(13)18-19(16)2/h6-9H,3-5,10H2,1-2H3,(H,17,20)
• InChI Key: SFWKRRPHUGETMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=C3CCCC3=NN2C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• CAS No.: 1211726-52-1

Description

N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C16H19N3O2 and its molecular weight is 285.347. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Coordination Complexes

Research on coordination complexes involving pyrazole-acetamide derivatives highlights their potential in the development of materials with significant antioxidant activity. For example, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives exhibited diverse supramolecular architectures through hydrogen bonding interactions, revealing their significant antioxidant activity in vitro (Chkirate et al., 2019).

Antimicrobial and Antitumor Activities

Several studies focus on the antimicrobial and antitumor potential of compounds derived from pyrazole-acetamide. A notable example is the synthesis of novel α-methylene-pyrazole-carboxylate substituted imines and trans-β-lactams, which serve as versatile synthons for diverse heterocyclic molecules and potentially possess promising biological activities (Hundal et al., 2018). Additionally, the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety showed antimicrobial properties, demonstrating the potential of these compounds as antimicrobial agents (Darwish et al., 2014).

Heterocyclic Compound Exploration for Pharmacological Purposes

The exploration of heterocyclic compounds derived from pyrazole-acetamide for pharmacological purposes is an area of active research. For instance, the synthesis and pharmacological assessment of diversely substituted pyrazolo[3,4-b]quinoline and benzo[b]pyrazolo[4,3-g][1,8]naphthyridine derivatives as potential inhibitors showcase the broad scope of research in developing new pharmacologically active compounds (Silva et al., 2011).